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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of phosphorus-sulfur cage molecules,

a fascinating class of inorganic compounds with diverse structures and reactivity. This

document details their synthesis, characterization, and properties, with a focus on providing

practical experimental protocols and clearly presented data for researchers in chemistry and

drug development.

Introduction to Phosphorus-Sulfur Cage Molecules
Phosphorus sulfides are a family of inorganic compounds composed of phosphorus and sulfur.

[1] These molecules form cage-like structures derived from the tetrahedral geometry of white

phosphorus (P₄), with sulfur atoms inserted into P-P bonds or attached as exocyclic atoms.[2]

The general formula for many of these compounds is P₄Sₙ (where n can range from 3 to 10).[2]

These compounds are notable for their rich structural diversity and varied chemical reactivity.

Their applications range from traditional uses, such as in the production of "strike-anywhere"

matches (P₄S₃), to vital roles in modern organic synthesis as powerful thionating agents.[3][4]

For instance, phosphorus pentasulfide (P₄S₁₀) is a key reagent in the synthesis of Lawesson's

reagent, which is widely used to convert carbonyl compounds into thiocarbonyls.[5][6] The
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unique structures and reactivity of phosphorus-sulfur cages also make them of interest in

materials science and as precursors to organothiophosphorus compounds.[1]

This guide will focus on the synthesis, structure, and properties of several key phosphorus-

sulfur cage molecules, providing detailed experimental protocols for their preparation and

characterization.

Key Phosphorus-Sulfur Cage Molecules: Synthesis
and Properties
This section details the synthesis, physical and structural properties of the most well-

characterized phosphorus-sulfur cage molecules.

Tetraphosphorus Trisulfide (P₄S₃)
Tetraphosphorus trisulfide, also known as phosphorus sesquisulfide, is one of the most

commercially significant phosphorus sulfides.[3] It is a yellow crystalline solid known for its use

in "strike-anywhere" matches due to its low ignition temperature.[3][4]

Physical and Chemical Properties:
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Property Value Reference

Molecular Formula P₄S₃ [3]

Molar Mass 220.093 g/mol [3]

Appearance
Yellow, yellow-green, or gray

solid
[3]

Density 2.08 g/cm³ [3]

Melting Point 172.5 °C [3]

Boiling Point 408 °C [3]

Solubility
Soluble in carbon disulfide and

benzene.
[3]

Structure
Orthorhombic crystal structure

with C₃ᵥ symmetry.
[3]

P-S Bond Length 2.090 Å [3]

P-P Bond Length 2.235 Å [3]

Molecular Structure of P₄S₃:

Molecular structure of Tetraphosphorus Trisulfide (P₄S₃).

Tetraphosphorus Tetrasulfide (α-P₄S₄ and β-P₄S₄)
Tetraphosphorus tetrasulfide exists as two isomers, α-P₄S₄ and β-P₄S₄.[7] These can be

synthesized from the corresponding isomers of P₄S₃I₂ by reaction with (Me₃Sn)₂S.[7][8] The α-

isomer possesses D₂d molecular symmetry in its crystalline form.[7]

Physical and Chemical Properties:
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Property α-P₄S₄ β-P₄S₄ Reference

Molecular Formula P₄S₄ P₄S₄ [7]

Synthesis
From α-P₄S₃I₂ and

(Me₃Sn)₂S

From β-P₄S₃I₂ and

(Me₃Sn)₂S
[7][8]

Crystal Symmetry D₂d - [7]

Molecular Structure of α-P₄S₄:

Molecular structure of α-Tetraphosphorus Tetrasulfide (α-P₄S₄).

Tetraphosphorus Pentasulfide (P₄S₅)
P₄S₅ is another phosphorus sulfide cage molecule. It can be synthesized by the reaction of

P₄S₃ with sulfur in carbon disulfide, catalyzed by iodine.[2]

Physical and Chemical Properties:

Property Value Reference

Molecular Formula P₄S₅ [2]

Synthesis
P₄S₃ + S (in CS₂, with I₂

catalyst)
[2]

Molecular Structure of P₄S₅:
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P₄S₁₀

Reflux in Toluene/Xylene

Anisole

Lawesson's Reagent H₂S (byproduct)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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